Cas no 1806168-67-1 (5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid)
5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid
-
- Inchi: 1S/C10H8F6N2O3/c11-9(12,13)5-1-4(3-17)6(2-7(19)20)18-8(5)21-10(14,15)16/h1H,2-3,17H2,(H,19,20)
- InChI Key: DZQPVJSKZPFZOD-UHFFFAOYSA-N
- SMILES: FC(C1=C(N=C(CC(=O)O)C(CN)=C1)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: -0.7
- Topological Polar Surface Area: 85.4
5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081057-1g |
5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid |
1806168-67-1 | 97% | 1g |
$1,504.90 | 2022-03-31 |
5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid
Introduction to 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1)
5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an aminomethyl group, trifluoromethoxy, and trifluoromethyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid is composed of a pyridine ring with multiple functional groups. The presence of the aminomethyl group at the 5-position and the trifluoromethoxy and trifluoromethyl groups at the 2- and 3-positions, respectively, imparts unique chemical and biological properties to this molecule. These functional groups are known to influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development.
Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This makes it a valuable tool in the development of targeted therapies for diseases such as cancer.
In addition to its enzymatic inhibition properties, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This suggests that it may have therapeutic potential in treating inflammatory conditions.
The pharmacokinetic properties of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid have also been studied extensively. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable tissue distribution. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound's metabolic stability has been evaluated in various preclinical models, indicating that it is resistant to rapid degradation by liver enzymes.
Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. The compound has been well-tolerated by patients at various dose levels, with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1) represents a promising candidate in the field of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for developing targeted therapies for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
1806168-67-1 (5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)